2-(4-bromophenyl)-5-{[2-(1,3-dioxan-2-yl)ethyl]thio}-1,3,4-oxadiazole

• IUPAC Name: 2-(4-bromophenyl)-5-[2-(1,3-dioxan-2-yl)ethylsulfanyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C14H15BrN2O3S/c15-11-4-2-10(3-5-11)13-16-17-14(20-13)21-9-6-12-18-7-1-8-19-12/h2-5,12H,1,6-9H2
• InChI Key: PTIHDWLEGSKOHX-UHFFFAOYSA-N
• Canonical SMILES: C1COC(OC1)CCSC2=NN=C(O2)C3=CC=C(C=C3)Br
• Molecular Formula: C14H15BrN2O3S
• Molecular Weight: 371.25 g/mol

Description

2-(4-bromophenyl)-5-{[2-(1,3-dioxan-2-yl)ethyl]thio}-1,3,4-oxadiazole is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of oxadiazole, which is a five-membered heterocyclic ring containing oxygen and nitrogen atoms. The synthesis of 2-(4-bromophenyl)-5-{[2-(1,3-dioxan-2-yl)ethyl]thio}-1,3,4-oxadiazole has been extensively studied, and various methods have been reported in the literature.

Mechanism of Action

The mechanism of action of 2-(4-bromophenyl)-5-{[2-(1,3-dioxan-2-yl)ethyl]thio}-1,3,4-oxadiazole is not well understood. However, it is believed that this compound exerts its biological activity by interacting with specific targets in cells. Further studies are needed to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects
2-(4-bromophenyl)-5-{[2-(1,3-dioxan-2-yl)ethyl]thio}-1,3,4-oxadiazole has been reported to exhibit various biochemical and physiological effects. This compound has been shown to inhibit the growth of various bacterial and fungal strains. Additionally, this compound has been reported to exhibit antitumor activity against various cancer cell lines. Furthermore, this compound has been studied for its potential anti-inflammatory activity.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-bromophenyl)-5-{[2-(1,3-dioxan-2-yl)ethyl]thio}-1,3,4-oxadiazole in lab experiments include its high purity and good yields, as well as its potential applications in various fields. However, the limitations of using this compound include its limited solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are numerous future directions for the study of 2-(4-bromophenyl)-5-{[2-(1,3-dioxan-2-yl)ethyl]thio}-1,3,4-oxadiazole. One area of research is the elucidation of the exact mechanism of action of this compound. Additionally, further studies are needed to explore the potential applications of this compound in various fields, including medicine, agriculture, and materials science. Furthermore, the development of new synthesis methods for this compound may lead to improved yields and purity.

Scientific Research Applications

The potential applications of 2-(4-bromophenyl)-5-{[2-(1,3-dioxan-2-yl)ethyl]thio}-1,3,4-oxadiazole in scientific research are numerous. This compound has been reported to exhibit various biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. Additionally, this compound has been studied for its potential use as a fluorescent probe for the detection of metal ions.